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Compound of Interest

Compound Name: GNE-131

Cat. No.: B607675 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive guide for the preparation, storage, and handling of

GNE-131 stock solutions using dimethyl sulfoxide (DMSO). GNE-131 is a potent and selective

inhibitor of the human sodium channel NaV1.7, making it a valuable tool in pain research and

drug development.[1][2][3] Adherence to the following protocols is crucial for ensuring the

accuracy and reproducibility of experimental results.

GNE-131: Key Properties and Data
A summary of the essential quantitative data for GNE-131 is presented in the table below for

easy reference.
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Property Value Source(s)

Molecular Weight 442.57 g/mol [1][2][3]

Formula C₂₃H₃₀N₄O₃S [1][2]

CAS Number 1629063-81-5 [1][2]

Appearance Off-white to light yellow solid [2]

Purity >98% [4][5]

Solubility in DMSO
≥ 90 mg/mL (≥ 203.3 mM) to

125 mg/mL (282.44 mM)
[1][2][3]

IC₅₀ for hNaV1.7 3 nM [1][2][3]

Experimental Protocols
Materials Required

GNE-131 powder

Anhydrous or newly opened Dimethyl Sulfoxide (DMSO), biotechnology grade

Sterile, amber microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Sonicator (water bath or probe)

Pipettes and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, gloves, lab coat

Protocol for Preparing a 10 mM GNE-131 Stock Solution
This protocol describes the preparation of 1 mL of a 10 mM GNE-131 stock solution in DMSO.

Adjust volumes as needed for different desired concentrations or volumes.
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Pre-weighing Preparation: Before handling GNE-131, ensure all materials are clean and

readily accessible. It is recommended to allow the GNE-131 powder to equilibrate to room

temperature for at least one hour before opening the vial to prevent condensation.[4]

Weighing GNE-131: Carefully weigh out 4.43 mg of GNE-131 powder using a calibrated

analytical balance. For accuracy, it is advisable to weigh slightly more than required and then

dissolve it in the appropriate volume of DMSO.

Dissolving in DMSO:

Transfer the weighed GNE-131 powder into a sterile amber vial.

Add 1 mL of anhydrous DMSO to the vial.

Cap the vial tightly and vortex thoroughly for 1-2 minutes.

Sonication: To ensure complete dissolution, sonicate the solution.[1][2][3] A water bath

sonicator is recommended to avoid overheating. Sonicate for 10-15 minutes, or until the

solution is clear and free of visible particles. Visually inspect the solution against a light

source to confirm complete dissolution.

Aliquoting and Storage:

Once fully dissolved, aliquot the stock solution into smaller, single-use volumes in sterile,

amber microcentrifuge tubes. This practice minimizes freeze-thaw cycles which can

degrade the compound.[2]

Clearly label each aliquot with the compound name, concentration, date of preparation,

and your initials.

Storage Conditions: Store the aliquots at -20°C for short-term storage (up to 1 year) or at

-80°C for long-term storage (up to 2 years).[2] Refer to the table below for detailed storage

information.

Storage and Stability of GNE-131
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Form
Storage
Temperature

Stability Source(s)

Powder -20°C 3 years [1][2]

4°C 2 years [2]

In DMSO -20°C 1 year [2]

-80°C 1-2 years [1][2]

Note: Always use freshly opened, anhydrous DMSO, as hygroscopic DMSO can significantly

impact the solubility of GNE-131.[2]

Visualizing Experimental Workflows and Signaling
Pathways
To aid in the conceptualization of the experimental process and the biological context of GNE-
131, the following diagrams are provided.

Preparation Dissolution Storage & Use

Weigh GNE-131 Powder Add Anhydrous DMSO
4.43 mg in 1 mL

Vortex Thoroughly Sonicate until Clear
10-15 min

Aliquot into Single-Use Tubes Store at -20°C or -80°C Use in Downstream Assays

Click to download full resolution via product page

Caption: Workflow for GNE-131 stock solution preparation.
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Caption: Simplified NaV1.7 signaling pathway in pain perception.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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